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Compound of Interest

1,2,3,6-Tetrahydrophthalic
Compound Name:
anhydride

Cat. No.: B155267

An In-depth Technical Guide to 1,2,3,6-Tetrahydrophthalic Anhydride: Molecular Weight and
Formula

This technical guide provides essential information regarding the molecular weight and
chemical formula of 1,2,3,6-Tetrahydrophthalic anhydride, a significant compound in various
industrial and research applications. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Introduction

1,2,3,6-Tetrahydrophthalic anhydride is a cyclic dicarboxylic anhydride.[1][2][3] It serves as a
crucial intermediate in the synthesis of a variety of organic compounds, including light-colored
alkyds, polyesters, plasticizers, and pesticides.[1] The compound is typically a white, flaky solid
and is also known by several synonyms, including cis-4-Cyclohexene-1,2-dicarboxylic
anhydride.[1][4] Its reactivity, particularly in forming polyesters and as a hardener for epoxy
resins, makes it a versatile chemical intermediate.[5]

Core Molecular Data

The fundamental molecular properties of 1,2,3,6-Tetrahydrophthalic anhydride are
summarized in the table below. This data is critical for stoichiometric calculations in chemical
reactions and for the characterization of the compound.
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Property Value

Molecular Formula CsHsOs[2][3][4][5][6]
Molecular Weight 152.15 g/mol [2][4]
Exact Mass 152.1473 g/mol [6]

Molecular Structure and Properties Relationship

The chemical formula and molecular weight of 1,2,3,6-Tetrahydrophthalic anhydride are
directly derived from its atomic composition and structure. The relationship between these core

properties is visualized in the diagram below.

1,2,3,6-Tetrahydrophthalic Anhydride

Molecular Formula Molecular Weight
CsHsOs3 152.15 g/mol

Click to download full resolution via product page

Caption: Relationship between 1,2,3,6-Tetrahydrophthalic Anhydride and its key molecular
properties.

This document is intended for informational purposes for a technical audience. For safety and
handling information, please refer to the appropriate Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrophthalic-anhydride
https://www.echemi.com/products/pd20160122151954050-tetrahydrophthalic-anhydride.html
https://www.scbt.com/p/cis-1-2-3-6-tetrahydrophthalic-anhydride-935-79-5
https://cymitquimica.com/cas/85-43-8/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C935795&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrophthalic-anhydride
https://www.scbt.com/p/cis-1-2-3-6-tetrahydrophthalic-anhydride-935-79-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=C935795&Mask=200
https://www.benchchem.com/product/b155267?utm_src=pdf-body
https://www.benchchem.com/product/b155267?utm_src=pdf-body-img
https://www.benchchem.com/product/b155267?utm_src=pdf-body
https://www.benchchem.com/product/b155267?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

[pubchem.ncbi.nim.nih.gov]
e 3. echemi.com [echemi.com]

e 4. scbt.com [scbt.com]

1. 1,2,3,6-Tetrahydrophthalic anhydride | 85-43-8 [chemicalbook.com]
2. Tetrahydrophthalic anhydride | C6H8(CO)20 | CID 6810 - PubChem

e 5. CAS 85-43-8: 1,2,3,6-Tetrahydrophthalic anhydride [cymitquimica.com]

e 6. cis-1,2,3,6-Tetrahydrophthalic anhydride [webbook.nist.gov]

 To cite this document: BenchChem. [1,2,3,6-Tetrahydrophthalic anhydride molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155267#1-2-3-6-tetrahydrophthalic-anhydride-

molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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